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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247 Get Quote

An In-depth Technical Guide to
Tetradecahydroanthracene
This guide provides a detailed overview of the chemical properties of

Tetradecahydroanthracene, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
Tetradecahydroanthracene, also known as perhydroanthracene, is a saturated tricyclic

hydrocarbon.[1][2][3][4] Its fundamental chemical identifiers are summarized below.

Property Value Source

Chemical Formula C₁₄H₂₄
PubChem[1], US EPA[5],

NIST[2][3][6]

Molecular Weight 192.34 g/mol PubChem[1], US EPA[5]

Alternate Molecular Weight 192.3404 g/mol NIST[2][3][6]

CAS Number 6596-35-6
PubChem[1], US EPA[5],

NIST[2][3]
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Physicochemical Properties
The physical and chemical properties of tetradecahydroanthracene are essential for its

application in research and development.

Property Value Unit

Density 0.914 g/cm³[7]

Boiling Point 273.7 °C at 760 mmHg[7]

Flash Point 105.1 °C[7]

LogP 4.393 [7]

Chemical Identification and Structure
The relationship between the common name, chemical formula, and molecular weight is

fundamental to the identification of this compound.

Tetradecahydroanthracene C₁₄H₂₄
 has formula

192.34 g/mol
 has molecular weight

Click to download full resolution via product page

Chemical Identity of Tetradecahydroanthracene

Note on Experimental Protocols and Signaling Pathways: Currently, publicly available literature

does not provide specific, detailed experimental protocols for the synthesis or analysis of

tetradecahydroanthracene, nor does it describe any associated signaling pathways.

Therefore, these sections are not included in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

